(2S)-2-Methyl-3-(oxolan-2-yl)propanoic acid

• IUPAC Name: (2S)-2-methyl-3-(oxolan-2-yl)propanoic acid
• InChI: InChI=1S/C8H14O3/c1-6(8(9)10)5-7-3-2-4-11-7/h6-7H,2-5H2,1H3,(H,9,10)/t6-,7?/m0/s1
• InChI Key: IHVOMWXXVTYVBQ-PKPIPKONSA-N
• Canonical SMILES: CC(CC1CCCO1)C(=O)O
• Isomeric SMILES: C[C@@H](CC1CCCO1)C(=O)O
• Molecular Formula: C8H14O3
• Molecular Weight: 158.19 g/mol

Description

(2S)-2-Methyl-3-(oxolan-2-yl)propanoic acid, also known as homocarnosine, is a dipeptide composed of beta-alanine and gamma-aminobutyric acid (GABA). It is found in the brain and acts as a neurotransmitter. Homocarnosine has been studied extensively for its potential therapeutic applications in various neurological disorders.

Mechanism of Action

Homocarnosine acts as a neurotransmitter in the brain and can modulate the activity of GABA receptors. It can also increase the levels of glutathione, which is an antioxidant that protects the brain from oxidative damage. Homocarnosine can also inhibit the activity of acetylcholinesterase, which is an enzyme that breaks down acetylcholine, a neurotransmitter that is essential for learning and memory.
Biochemical and Physiological Effects:
Homocarnosine has been shown to have various biochemical and physiological effects in the brain. It can increase the levels of GABA and glutathione, which can protect the brain from oxidative stress and inflammation. Homocarnosine can also enhance cognitive function and memory by modulating the activity of GABA receptors and inhibiting the activity of acetylcholinesterase.

Advantages and Limitations for Lab Experiments

Homocarnosine has several advantages for lab experiments, including its ability to protect the brain from oxidative stress and inflammation, enhance cognitive function and memory, and modulate the activity of GABA receptors. However, (2S)-2-Methyl-3-(oxolan-2-yl)propanoic acide has some limitations, including its low solubility in water and its instability in acidic conditions.

Future Directions

There are several future directions for research on (2S)-2-Methyl-3-(oxolan-2-yl)propanoic acide. One area of research is to investigate its potential therapeutic applications in various neurological disorders, including Alzheimer's disease, Parkinson's disease, and epilepsy. Another area of research is to study its mechanism of action in the brain and how it modulates the activity of GABA receptors. Additionally, researchers can explore the use of (2S)-2-Methyl-3-(oxolan-2-yl)propanoic acide as a biomarker for various neurological disorders.

Synthesis Methods

Homocarnosine can be synthesized by condensation of beta-alanine and GABA in the presence of ATP and carnosine synthase enzyme. The reaction takes place in the cytoplasm of neurons and astrocytes. Homocarnosine can also be obtained from the hydrolysis of carnosine, which is another dipeptide found in the brain.

Scientific Research Applications

Homocarnosine has been studied for its potential therapeutic applications in various neurological disorders, including Alzheimer's disease, Parkinson's disease, and epilepsy. It has been shown to have neuroprotective effects and can reduce oxidative stress and inflammation in the brain. Homocarnosine can also enhance cognitive function and memory.